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Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849

For Researchers, Scientists, and Drug Development Professionals
Initial Assessment and Compound ldentification:

Initial database searches for a compound designated "MS-0022" did not yield a definitive
match. However, the query strongly correlates with two distinct compounds: MS-222, a widely
used anesthetic, and ABO022A, a novel antibacterial agent. Given the request for an in-depth
structural analysis, this whitepaper will focus primarily on the more structurally complex and
recently elucidated ABO022A. A summary of MS-222 is also provided for comprehensive
coverage.

Part 1: In-Depth Structural Analysis of AB0022A

ABO0022A is a novel antibacterial substance isolated from the cellular slime mold Dictyostelium
purpureum K1001.[1] It has demonstrated inhibitory activity against Gram-positive bacteria.[1]
The complex, highly substituted aromatic structure of ABO0O22A necessitated a multi-faceted
approach for its complete structural elucidation.

Chemical Structure and Properties

The definitive structure of ABO022A was determined to be 1,9-dihydroxy-3,7-dimethoxy-2-
hexanoyl-4,6,8-trichlorodibenzofuran.[1]

Table 1: Physicochemical Properties of ABO022A
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Property Value Reference
Molecular Formula C22H21CI30s6 [1]
Molecular Weight 499.76 g/mol Calculated
Not specified in available
Appearance ]
literature
B Not specified in available
Solubility ]
literature
_ _ Not specified in available
Melting Point

literature

Structural Elucidation Methodology

The structural determination of ABOO22A was a challenging task due to its highly substituted
nature. Researchers employed a combination of spectroscopic analysis and chemical
modification, with final confirmation achieved through total synthesis.[2]

Diagram 1: Workflow for the Structural Elucidation of ABO022A
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Caption: Workflow for the structural elucidation of ABO022A.
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Spectroscopic Data

Detailed NMR and mass spectrometry data were crucial for the identification of ABO0O22A. The
following tables summarize the types of data used. Specific chemical shifts, coupling constants,
and fragmentation patterns are detailed in the primary literature.[1]

Table 2: NMR Spectroscopic Data for ABO022A

Experiment Purpose Data Reference

Determination of proton
1H NMR ) ) [1]
environments and coupling

Determination of carbon

13C NMR [1]
skeleton

2D NMR (COSY, HMBC, Elucidation of connectivity and o

HSQC) spatial relationships

Table 3: Mass Spectrometry Data for ABO022A

Experiment Purpose Data Reference
High-Resolution Mass Determination of elemental o
Spectrometry (HRMS) composition
Structural fragmentation
Tandem MS (MS/MS) ] [1]
analysis

Experimental Protocols

The following are generalized protocols based on the methodologies cited in the literature. For
specific reagent quantities, reaction times, and purification techniques, consultation of the

primary publication is required.[1]
Protocol 1: Isolation of ABO0O22A

o Cultivation of Dictyostelium purpureum K1001 in a suitable nutrient broth.
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o Extraction of the culture broth with an organic solvent (e.g., ethyl acetate).
» Concentration of the organic extract in vacuo.

 Purification of the crude extract using chromatographic techniques (e.g., silica gel column
chromatography, HPLC) to yield pure ABO022A.

Protocol 2: Structural Analysis by NMR and Mass Spectrometry

Dissolution of purified ABO022A in a suitable deuterated solvent (e.g., CDCls, DMSO-de).

Acquisition of 1H, 13C, and 2D NMR spectra on a high-field NMR spectrometer.

Infusion of a dilute solution of ABOO22A into a high-resolution mass spectrometer.

Acquisition of full scan and product ion scans to determine accurate mass and fragmentation
patterns.

Protocol 3: Total Synthesis of ABO022A The total synthesis of 1,9-dihydroxy-3,7-dimethoxy-2-
hexanoyl-4,6,8-trichlorodibenzofuran was performed to confirm the proposed structure. The
detailed multi-step synthesis is described by Sawada et al. (2000).[1]

Mechanism of Action and Signaling Pathways

The precise antibacterial mechanism of ABO022A has not been fully elucidated. However,
dibenzofuran derivatives are known to exert antibacterial effects, particularly against Gram-
positive bacteria.[3] A plausible mechanism involves the disruption of the bacterial cell
membrane or inhibition of essential enzymes.

Diagram 2: Postulated Antibacterial Signaling Pathway Disruption by ABO022A
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Caption: Postulated mechanism of action for ABOO22A.

Part 2: Summary of Tricaine Methanesulfonate (MS-
222)

As "MS-0022" could be a typographical error for MS-222, a summary of this compound is
provided below for clarity.

Tricaine methanesulfonate, commonly known as MS-222, is a white powder used extensively
as an anesthetic and sedative for fish and other cold-blooded animals.[4] Its mechanism of
action involves blocking sodium ion channels, thereby preventing the generation and
conduction of nerve impulses.[4]

Table 4: Properties of Tricaine Methanesulfonate (MS-222)
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Property Value Reference

Ethyl 3-aminobenzoate
IUPAC Name ) ) [4]
methanesulfonic acid

Molecular Formula C10H15NOsS [4]

Molecular Weight 261.29 g/mol [4]

Fine, white, odorless
Appearance , [4]
crystalline powder

Melting Point 147-150 °C [4]

Solubility Freely soluble in water [4]

Diagram 3: Mechanism of Action of MS-222
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Caption: Mechanism of action of Tricaine Methanesulfonate (MS-222).
Conclusion:

While the query "MS-0022" is ambiguous, this technical guide provides a detailed structural
analysis of the novel antibacterial compound AB0022A, which is a strong candidate for the
intended subject. The elucidation of its complex structure through a combination of
spectroscopic methods and total synthesis represents a significant achievement in natural
product chemistry. Further research into the specific molecular targets of ABO022A could pave
the way for the development of new classes of antibiotics. For completeness, an overview of
the well-characterized anesthetic MS-222 is also included. For definitive quantitative data and
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detailed experimental procedures, direct consultation of the cited primary literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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